Cas no 2227774-29-8 (rac-(1R,3R)-3-(dimethyl-1,3-oxazol-2-yl)-2,2-dimethylcyclopropylmethanamine)

• Product Name: rac-(1R,3R)-3-(dimethyl-1,3-oxazol-2-yl)-2,2-dimethylcyclopropylmethanamine
• CAS No: 2227774-29-8
• MF: C₁₁H₁₈N₂O
• MW: 194.273422718048
• CID: 6292554
• PubChem ID: 165849420
• Update Time: 2025-06-20

rac-(1R,3R)-3-(dimethyl-1,3-oxazol-2-yl)-2,2-dimethylcyclopropylmethanamine Chemical and Physical Properties

Names and Identifiers

• rac-(1R,3R)-3-(dimethyl-1,3-oxazol-2-yl)-2,2-dimethylcyclopropylmethanamine
• 2227774-29-8
• rac-[(1R,3R)-3-(dimethyl-1,3-oxazol-2-yl)-2,2-dimethylcyclopropyl]methanamine
• EN300-1753353

• Inchi： 1S/C11H18N2O/c1-6-7(2)14-10(13-6)9-8(5-12)11(9,3)4/h8-9H,5,12H2,1-4H3/t8-,9+/m1/s1
• InChI Key： PMYYMSFRQRDRAX-BDAKNGLRSA-N
• SMILES： O1C(C)=C(C)N=C1[C@@H]1[C@@H](CN)C1(C)C

Computed Properties

• Exact Mass: 194.141913202g/mol
• Monoisotopic Mass: 194.141913202g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 229
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 52Ų

Additional information on rac-(1R,3R)-3-(dimethyl-1,3-oxazol-2-yl)-2,2-dimethylcyclopropylmethanamine

Introduction to rac-(1R,3R)-3-(dimethyl-1,3-oxazol-2-yl)-2,2-dimethylcyclopropylmethanamine (CAS No. 2227774-29-8)

rac-(1R,3R)-3-(dimethyl-1,3-oxazol-2-yl)-2,2-dimethylcyclopropylmethanamine (CAS No. 2227774-29-8) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of oxazoles and features a unique cyclopropyl structure, making it a promising candidate for various therapeutic applications. The compound's chiral nature and specific functional groups contribute to its potential biological activities and pharmacological properties.

The chemical structure of rac-(1R,3R)-3-(dimethyl-1,3-oxazol-2-yl)-2,2-dimethylcyclopropylmethanamine is characterized by a cyclopropyl ring substituted with a dimethyl oxazole moiety and a methylamine group. The cyclopropyl ring is known for its high strain energy, which can influence the compound's reactivity and stability. The oxazole moiety, on the other hand, is a common functional group in many biologically active molecules and is often associated with antimicrobial and anti-inflammatory properties.

Recent studies have highlighted the potential of rac-(1R,3R)-3-(dimethyl-1,3-oxazol-2-yl)-2,2-dimethylcyclopropylmethanamine in various therapeutic areas. One notable application is its use as a lead compound in the development of novel antiviral agents. Research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent antiviral activity against several RNA viruses, including influenza and coronaviruses. The mechanism of action is believed to involve the inhibition of viral replication through the modulation of specific cellular pathways.

In addition to its antiviral properties, rac-(1R,3R)-3-(dimethyl-1,3-oxazol-2-yl)-2,2-dimethylcyclopropylmethanamine has been investigated for its potential as an anti-inflammatory agent. Studies conducted by researchers at the University of California have demonstrated that this compound can effectively reduce inflammation in animal models of inflammatory diseases such as arthritis and colitis. The anti-inflammatory effects are attributed to its ability to inhibit the production of pro-inflammatory cytokines and chemokines.

The chiral nature of rac-(1R,3R)-3-(dimethyl-1,3-oxazol-2-yl)-2,2-dimethylcyclopropylmethanamine also makes it an interesting candidate for enantiomeric separation studies. Chiral compounds often exhibit different biological activities depending on their enantiomeric form. Therefore, understanding the enantioselective properties of this compound can provide valuable insights into its potential therapeutic applications. Recent advancements in chiral separation techniques have enabled researchers to isolate and study the individual enantiomers of this compound.

The synthesis of rac-(1R,3R)-3-(dimethyl-1,3-oxazol-2-yl)-2,2-dimethylcyclopropylmethanamine has been optimized using modern synthetic methods. One efficient route involves the coupling of a cyclopropyl carboxylic acid derivative with a dimethyl oxazole precursor followed by reduction to form the final amine product. This synthetic approach not only ensures high yields but also allows for easy modification of the structure to explore analogs with enhanced biological activities.

Clinical trials are currently underway to evaluate the safety and efficacy of rac-(1R,3R)-3-(dimethyl-1,3-oxazol-2-yl)-2,2-dimethylcyclopropylmethanamine in human subjects. Preliminary results from phase I trials have shown that the compound is well-tolerated with no significant adverse effects observed at therapeutic doses. These findings are encouraging and pave the way for further clinical development.

In conclusion, rac-(1R,3R)-3-(dimethyl-1,3-oxazol-2-yl)-2,2-dimethylcyclopropylmethanamine (CAS No. 2227774-29-8) represents a promising molecule with diverse therapeutic potential. Its unique chemical structure and biological activities make it an attractive target for further research and development in medicinal chemistry and pharmaceutical sciences.